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Compound of Interest

Compound Name: Isonitrosoacetone

Cat. No.: B3021085 Get Quote

Introduction
Isonitrosoacetone, also known as 2-oxopropanal 1-oxime or pyruvaldoxime, is a highly

versatile and reactive organic compound.[1][2] Its unique bifunctional structure, containing both

a ketone and an oxime group, makes it an invaluable C3 building block for the synthesis of a

wide array of heterocyclic systems.[3] These heterocyclic scaffolds are central to the structure

of numerous active pharmaceutical ingredients (APIs). This application note provides a detailed

guide for researchers, chemists, and drug development professionals on the synthesis of

isonitrosoacetone and its subsequent use as a precursor for key pharmaceutical

intermediates, with a focus on the synthesis of aminopyrazines.

Physicochemical Properties of Isonitrosoacetone
A thorough understanding of the physicochemical properties of isonitrosoacetone is critical for

designing robust synthetic protocols, ensuring safety, and optimizing reaction conditions.
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Property Value Source

CAS Number 306-44-5 [1]

Molecular Formula C₃H₅NO₂ [1][3][4]

Molecular Weight 87.08 g/mol [1][2][4]

Appearance Leaflets or shiny needles [1]

Melting Point 69 °C [1][5]

Solubility

Freely soluble in water and

ether; moderately soluble in

warm chloroform, benzene.

[1][4]

pKa 8.39 (at 25 °C) [1][6]

Synthesis of Isonitrosoacetone
Isonitrosoacetone can be reliably prepared in the laboratory via the nitrosation of acetone.

The following protocol is adapted from established literature methods.[1]

Reaction Principle
The synthesis involves the reaction of acetone with an acidic solution of sodium nitrite. The

acid protonates the nitrite ion to form nitrous acid (HONO), which then generates the

nitrosonium ion (NO⁺), the active electrophile. This electrophile is attacked by the enol form of

acetone to yield the final isonitrosoacetone product.

Experimental Protocol: Synthesis of Isonitrosoacetone
Materials and Reagents:

Acetone (ACS Grade)

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl), concentrated

Deionized Water
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Ice Bath

Magnetic Stirrer and Stir Bar

Round-bottom flask (500 mL)

Dropping funnel

Procedure:

Preparation: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve 20.7

g (0.3 mol) of sodium nitrite in 50 mL of deionized water. Chill the flask in an ice bath to 0-5

°C.

Reaction Setup: In a separate beaker, prepare a solution of 14.5 g (0.25 mol) of acetone in

25 mL of deionized water. Add this acetone solution to the chilled sodium nitrite solution with

gentle stirring.

Acid Addition: Slowly add 25 mL of concentrated hydrochloric acid dropwise from a dropping

funnel over a period of 60-90 minutes. Causality:A slow, controlled addition of acid is crucial

to maintain the low temperature and prevent the decomposition of nitrous acid, which is

unstable at higher temperatures. This ensures a steady generation of the nitrosonium ion for

efficient reaction.

Reaction Monitoring: Maintain the reaction temperature below 10 °C throughout the addition.

After the complete addition of acid, continue stirring the mixture in the ice bath for an

additional 2 hours.

Work-up: Extract the aqueous mixture with diethyl ether (3 x 50 mL). Combine the organic

extracts and dry over anhydrous sodium sulfate.

Purification: Filter the drying agent and remove the solvent under reduced pressure to yield

crude isonitrosoacetone. The product can be further purified by recrystallization from a

mixture of ether and petroleum ether to obtain fine, needle-like crystals.[1]
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Caption: Workflow for the laboratory synthesis of isonitrosoacetone.
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Application: Synthesis of 2-Aminopyrazine
2-Aminopyrazine is a vital intermediate in the synthesis of numerous pharmaceuticals,

particularly in the development of chemotherapeutic agents.[7] The condensation of

isonitrosoacetone with an aminoacetonitrile derivative provides an efficient route to this

important scaffold.

Reaction Principle
This synthesis is a classic example of a condensation-cyclization reaction. Isonitrosoacetone
reacts with aminoacetonitrile under basic conditions. The initial condensation forms an imine,

which is followed by an intramolecular cyclization and subsequent dehydration/aromatization to

form the stable pyrazine ring.

Detailed Experimental Protocol: 2-Aminopyrazine
Materials and Reagents:

Isonitrosoacetone

Aminoacetonitrile hydrochloride

Sodium hydroxide (NaOH) or Sodium ethoxide

Ethanol, absolute

Reflux condenser

Heating mantle

Procedure:

Base Preparation: In a round-bottom flask, prepare a solution of sodium ethoxide by carefully

dissolving 2.3 g (0.1 mol) of sodium metal in 100 mL of absolute ethanol under an inert

atmosphere (e.g., nitrogen). Alternatively, a solution of sodium hydroxide in ethanol can be

used.
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Reactant Addition: To the cooled ethoxide solution, add 5.6 g (0.1 mol) of aminoacetonitrile

hydrochloride. Stir for 15 minutes to allow for the formation of the free base.

Condensation: Add 8.7 g (0.1 mol) of isonitrosoacetone to the mixture in one portion.

Causality:The reaction is base-catalyzed. The ethoxide deprotonates the α-carbon of the

aminoacetonitrile, generating a nucleophile that attacks the carbonyl carbon of

isonitrosoacetone. The basic medium also facilitates the subsequent cyclization and

dehydration steps.

Cyclization: Heat the reaction mixture to reflux (approx. 78 °C) for 4-6 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and neutralize

it carefully with dilute hydrochloric acid.

Isolation: Remove the ethanol under reduced pressure. The resulting residue can be taken

up in hot benzene or another suitable solvent, filtered to remove inorganic salts, and cooled

to crystallize the 2-aminopyrazine product.[7]

Characterization: The final product should be characterized by NMR spectroscopy and its

melting point (115-118 °C) should be confirmed.[8]
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Caption: Synthetic pathway from isonitrosoacetone to 2-aminopyrazine.

Safety and Handling
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Isonitrosoacetone: Causes skin, eye, and respiratory irritation.[2] Handle in a well-

ventilated fume hood, wearing appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat.

Acetone: Highly flammable liquid and vapor.[9][10] Keep away from heat, sparks, and open

flames. Ensure all equipment is properly grounded to prevent static discharge.[9]

Sodium Nitrite: Oxidizing agent. Handle with care and store away from combustible

materials.

Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. Always add acid

to water, never the other way around.

Sodium Metal (for ethoxide prep): Reacts violently with water. Handle under an inert

atmosphere and with extreme caution.

Always consult the Safety Data Sheet (SDS) for each reagent before use.[9][10]

Conclusion
Isonitrosoacetone is a readily accessible and highly effective precursor for the synthesis of

valuable pharmaceutical intermediates. The protocols detailed in this note provide a reliable

framework for the preparation of isonitrosoacetone and its application in the construction of

the 2-aminopyrazine scaffold. The versatility of its functional groups opens avenues for its use

in creating a diverse range of heterocyclic compounds, making it a cornerstone reagent in

medicinal chemistry and drug discovery.[3][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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